Cas no 2011762-87-9 (N-[(1S)-2S,3R-dihydroxy-1-(hydroxymethyl)heptadecyl]-docosanamide-d3)

• Product Name: N-[(1S)-2S,3R-dihydroxy-1-(hydroxymethyl)heptadecyl]-docosanamide-d3
• CAS No: 2011762-87-9
• MF: C₄₀H₈₁NO₄
• MW: 643.093938589096
• CID: 4762518
• Update Time: 2025-10-28

N-[(1S)-2S,3R-dihydroxy-1-(hydroxymethyl)heptadecyl]-docosanamide-d3 Chemical and Physical Properties

Names and Identifiers

• N-[(1S)-2S,3R-dihydroxy-1-(hydroxymethyl)heptadecyl]-docosanamide-d3
• 22,22,22-trideuterio-N-[(2S,3S,4R)-1,3,4-trihydroxyoctadecan-2-yl]docosanamide

• Inchi： 1S/C40H81NO4/c1-3-5-7-9-11-13-15-17-18-19-20-21-22-23-25-27-29-31-33-35-39(44)41-37(36-42)40(45)38(43)34-32-30-28-26-24-16-14-12-10-8-6-4-2/h37-38,40,42-43,45H,3-36H2,1-2H3,(H,41,44)/t37-,38+,40-/m0/s1/i1D3
• InChI Key： CIMNZQFRNXDRER-YZSIIDIHSA-N
• SMILES： O[C@H](CCCCCCCCCCCCCC)[C@H]([C@H](CO)NC(CCCCCCCCCCCCCCCCCCCCC([2H])([2H])[2H])=O)O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 45
• Rotatable Bond Count: 37
• Complexity: 587
• XLogP3: 15.5
• Topological Polar Surface Area: 89.8

Additional information on N-[(1S)-2S,3R-dihydroxy-1-(hydroxymethyl)heptadecyl]-docosanamide-d3

Professional Introduction to N-[(1S)-2S,3R-dihydroxy-1-(hydroxymethyl)heptadecyl]-docosanamide-d3 (CAS No. 2011762-87-9)

N-[(1S)-2S,3R-dihydroxy-1-(hydroxymethyl)heptadecyl]-docosanamide-d3 is a highly specialized compound that has garnered significant attention in the field of chemical and biomedical research. This compound, identified by its CAS number 2011762-87-9, is a deuterated derivative designed for applications in analytical chemistry and pharmaceutical research. Its unique structural composition, featuring a long-chain aliphatic backbone and specific stereochemical configurations, makes it a valuable tool for studying lipid metabolism and enzyme interactions.

The molecular structure of N-[(1S)-2S,3R-dihydroxy-1-(hydroxymethyl)heptadecyl]-docosanamide-d3 is meticulously crafted to mimic natural lipids while incorporating deuterium atoms for enhanced detection sensitivity. This design allows researchers to track metabolic pathways and enzymatic processes with high precision, particularly in the context of drug development and disease modeling. The compound's stereochemistry, characterized by the (1S)-configuration at the chiral center and the (2S,3R)-dihydroxy arrangement, is critical for its biological activity and interaction with target proteins.

In recent years, advancements in mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have enabled more detailed analysis of complex biomolecules. The deuterated version of this compound, denoted as -d3, leverages these technologies to provide clearer and more accurate data. This has been particularly beneficial in studying the kinetics of lipid-mediated signaling pathways, where subtle differences in molecular weight can significantly impact biological outcomes.

One of the most compelling applications of N-[(1S)-2S,3R-dihydroxy-1-(hydroxymethyl)heptadecyl]-docosanamide-d3 is in the field of drug metabolism and pharmacokinetics. By incorporating deuterium atoms into the molecular structure, researchers can create labeled analogs that are resistant to metabolic degradation. This property is particularly useful for tracking drug absorption, distribution, metabolism, and excretion (ADME) profiles. Such studies are crucial for optimizing drug formulations and predicting potential side effects.

The compound's long-chain aliphatic backbone, derived from heptadecyl groups, provides a stable scaffold that mimics natural fatty acids found in biological systems. This structural similarity allows it to interact with enzymes and receptors involved in lipid metabolism, such as acyl-CoA synthetases and lipases. By studying these interactions using labeled derivatives like N-[(1S)-2S,3R-dihydroxy-1-(hydroxymethyl)heptadecyl]-docosanamide-d3, researchers can gain insights into the mechanisms underlying various metabolic disorders.

Recent studies have highlighted the potential of this compound in investigating age-related metabolic diseases. For instance, researchers have utilized it to study the role of altered lipid metabolism in conditions such as Alzheimer's disease and atherosclerosis. The ability to track specific lipid pathways with high sensitivity has provided new avenues for therapeutic intervention. Additionally, the compound's stability under various experimental conditions makes it an ideal candidate for long-term studies aimed at understanding chronic diseases.

The synthesis of N-[(1S)-2S,3R-dihydroxy-1-(hydroxymethyl)heptadecyl]-docosanamide-d3 represents a significant achievement in synthetic organic chemistry. The process involves multiple steps of stereoselective synthesis to ensure the correct configuration at each chiral center. Advanced techniques such as chiral resolution and catalytic hydrogenation have been employed to achieve high enantiomeric purity. These methods not only highlight the compound's complexity but also underscore its importance in modern chemical research.

The use of deuterium-labeled compounds like this one has revolutionized analytical techniques in biochemistry and pharmacology. Deuterium atoms provide a distinct mass signature that can be easily detected using mass spectrometry or NMR spectroscopy. This has enabled researchers to resolve complex mixtures and study dynamic processes with unprecedented detail. For example, researchers have used labeled derivatives to investigate the role of specific lipids in cell signaling pathways, leading to new insights into disease mechanisms.

In conclusion, N-[(1S)-2S,3R-dihydroxy-1-(hydroxymethyl)heptadecyl]-docosanamide-d3 (CAS No. 2011762-87-9) is a multifaceted compound with broad applications in chemical biology and drug development. Its unique structural features and deuterium labeling make it an invaluable tool for studying lipid metabolism and enzyme interactions. As research continues to uncover new biological pathways and therapeutic targets, this compound will undoubtedly play a pivotal role in advancing our understanding of human health and disease.